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Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B12363504 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Direct Red 254 is a water-soluble, double azo dye used in various research and industrial

applications, including the staining of biological samples and as a coloring agent.[1][2] Accurate

and consistent preparation of stock solutions is critical for obtaining reproducible results in

experimental settings. This document provides a detailed protocol for the preparation of Direct
Red 254 stock solutions, including its chemical properties, necessary safety precautions, and a

step-by-step methodology.

Properties of Direct Red 254
Direct Red 254 is commercially available as a dark red powder. Its key properties are

summarized below for ease of reference.
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Property Value Reference

IUPAC Name

disodium;7-amino-4-hydroxy-3-

[[4-[(4-

sulfonatophenyl)diazenyl]phen

yl]diazenyl]naphthalene-2-

sulfonate

[2]

Synonyms
C.I. Direct Red 254, Pergasol

Red 2B
[1][3]

CAS Number 101380-00-1 [1][3][4]

Chemical Class Double Azo Dye [1][5]

Molecular Formula C₂₂H₁₅N₅Na₂O₇S₂ [2]

Molecular Weight 571.49 g/mol [2][6]

Physical Appearance Dark Red Powder [2][4]

Solubility Soluble in water (~100 g/L) [2][4]

pH Range 6.5 - 9.0 [2][4]

Safety Precautions
Before handling Direct Red 254, it is crucial to consult the Safety Data Sheet (SDS).[4][7] As a

general practice, standard laboratory safety procedures should be followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves.[4]

Respiratory Protection: When handling the dry powder, use a respirator or work in a well-

ventilated area or fume hood to avoid inhaling dust particles, which can form combustible

dust concentrations in the air.[4][8]

Handling: Avoid contact with eyes, as the powder may cause irritation.[4] Observe good

industrial hygiene practices and wash hands thoroughly after handling.[4]
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Storage: Store the compound in a cool, dry, and well-ventilated area in a tightly sealed

container.[4][9]

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the preparation of a Direct Red 254
stock solution.

Caption: Workflow for preparing Direct Red 254 stock solution.

Experimental Protocols
This section provides detailed protocols for preparing both percentage-based and molar

concentration stock solutions of Direct Red 254.

Materials and Equipment
Direct Red 254 powder (CAS: 101380-00-1)

Solvent (e.g., deionized water, DMSO)

Analytical balance

Weighing paper or boat

Spatula

Volumetric flasks (various sizes)

Graduated cylinders

Beakers

Magnetic stirrer and stir bar or vortex mixer

Appropriate storage bottles (e.g., amber glass bottles)

Personal Protective Equipment (PPE)
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Protocol 1: Preparation of a 1% (w/v) Stock Solution
This protocol describes the preparation of 100 mL of a 1% (weight/volume) Direct Red 254
stock solution.

Calculate Required Mass: To prepare a 1% stock solution, 1 gram of solute is dissolved in a

final volume of 100 mL of solvent.[10]

Weigh Powder: Tare an analytical balance with a clean weighing boat. Carefully weigh out

1.0 g of Direct Red 254 powder.

Create a Paste: Transfer the powder to a beaker. Add a small volume (e.g., 2-3 mL) of the

chosen solvent (deionized water) to the powder. Mix with a spatula to create a uniform paste

or slurry. This initial step prevents clumping and aids in dissolution.[10][11]

Dissolve the Dye: Gradually add approximately 80 mL of the solvent to the beaker while

continuously stirring with a magnetic stirrer. Continue mixing until all the dye powder is

completely dissolved. The resulting solution should be clear and free of visible particles.[10]

Adjust Final Volume: Carefully transfer the dissolved dye solution to a 100 mL volumetric

flask. Rinse the beaker with a small amount of solvent and add the rinse to the volumetric

flask to ensure a complete transfer.

Final Volume Adjustment: Add the solvent to the volumetric flask until the bottom of the

meniscus reaches the 100 mL calibration mark.

Homogenize and Store: Cap the flask and invert it several times to ensure the solution is

homogeneous. Transfer the final stock solution to a properly labeled storage bottle.

Protocol 2: Preparation of a 10 mM Stock Solution
This protocol details the preparation of 50 mL of a 10 millimolar (mM) stock solution in

deionized water.

Calculate Required Mass:

Molecular Weight (MW) of Direct Red 254 = 571.49 g/mol .[6]
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Desired Concentration (C) = 10 mM = 0.010 mol/L.

Desired Volume (V) = 50 mL = 0.050 L.

Mass (g) = C (mol/L) * V (L) * MW ( g/mol )

Mass (g) = 0.010 mol/L * 0.050 L * 571.49 g/mol = 0.2857 g.

Weigh and Dissolve: Weigh out 0.2857 g of Direct Red 254 powder. Following steps 3 and 4

from Protocol 4.2, create a paste and dissolve the powder in approximately 40 mL of

deionized water.

Adjust Final Volume: Transfer the solution to a 50 mL volumetric flask. Rinse the initial

beaker and add the rinse to the flask. Carefully add deionized water to bring the final volume

to the 50 mL mark.

Homogenize and Store: Cap the flask, invert to mix thoroughly, and transfer to a labeled

storage bottle.

Storage and Stability
Storage: Mixed dye stock solutions should be stored in tightly sealed containers, protected

from light (e.g., in amber bottles or a dark cabinet), to prevent photodegradation.

Stability: Aqueous stock solutions of azo dyes are typically stable for several days to a few

weeks when stored at 4°C.[10] For longer-term storage, consider preparing aliquots and

storing them at -20°C. However, it is recommended to prepare fresh solutions for critical

experiments to ensure consistency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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